Porous and hollow metal-layer@SiO2 nanocomposites as stable nanoreactors for hydrocarbon selective oxidation†
Journal of Materials Chemistry Pub Date: 2012-08-22 DOI: 10.1039/C2JM35031A
Abstract
Porous and hollow metal-layer@SiO2 nanocomposites (metal = Au, Ag, Cu) have high catalytic activity and stability for
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